Cas no 146364-05-8 (10,5-(Iminomethano)-5H-dibenzo[a,d]cycloheptene,3-fluoro-10,11-dihydro- (9CI))

10,5-(Iminomethano)-5H-dibenzo[a,d]cycloheptene,3-fluoro-10,11-dihydro- (9CI) structure
146364-05-8 structure
Product Name:10,5-(Iminomethano)-5H-dibenzo[a,d]cycloheptene,3-fluoro-10,11-dihydro- (9CI)
CAS No:146364-05-8
MF:C16H14FN
MW:239.287467479706
CID:156107
PubChem ID:9837631
Update Time:2025-04-19

10,5-(Iminomethano)-5H-dibenzo[a,d]cycloheptene,3-fluoro-10,11-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 10,5-(Iminomethano)-5H-dibenzo[a,d]cycloheptene,3-fluoro-10,11-dihydro- (9CI)
    • 10,5-(Iminomethano)-5H-dibenzo(a,d)cycloheptene, 3-fluoro-10,11-dihydro-, (+-)-
    • 3-Fimdbc
    • 3-Fluoro-10,5-(iminomethano)-10,11-dihydro-5H-dibenzo(a,d)cycloheptene
    • 146364-05-8
    • 4-Fluoro-17-azatetracyclo[7.6.2.02,7.010,15]heptadeca-2(7),3,5,10,12,14-hexaene
    • CHEMBL58655
    • Inchi: 1S/C16H14FN/c17-11-6-5-10-7-16-13-4-2-1-3-12(13)15(9-18-16)14(10)8-11/h1-6,8,15-16,18H,7,9H2
    • InChI Key: WSTMLPIHCJDBFV-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C1C3C=CC=CC=3C(C2)NC1

Computed Properties

  • Exact Mass: 239.111027613g/mol
  • Monoisotopic Mass: 239.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų
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